Cas no 239101-34-9 ((2S)-2-amino-2-methyl-3-sulfanylpropanoic acid)

• Product Name: (2S)-2-amino-2-methyl-3-sulfanylpropanoic acid
• CAS No: 239101-34-9
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• CID: 912822
• PubChem ID: 9898840
• Update Time: 2025-04-19

(2S)-2-amino-2-methyl-3-sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Cysteine, 2-methyl- (9CI)
• (2S)-2-amino-2-methyl-3-sulfanylpropanoic acid
• (S)-2-methylcysteine
• 2-methyl L-cysteine
• 2-methyl-D-cysteine
• D-2-METHYLCYSTEINE
• D-Cysteine,2-methyl
• AKOS006284987
• AB56457
• NZBONMFLYFGTAC-SCSAIBSYSA-N
• (2S)-2-AMINO-3-MERCAPTO-2-METHYLPROPANOIC ACID
• DTXSID80432486
• EN300-148373
• (S)-2-amino-3-mercapto-2-methylpropionic acid hydrochloride
• (2S)-2-AMINO-2-METHYL-3-SULFANYLPROPANOICACID
• SCHEMBL64140
• 239101-34-9
• (s)-alpha-methyl cysteine
• (S)-ALPHA-METHYLCYSTEINE
• (2S)-2-amino-2-methyl-3-sulfanyl-propanoic acid

• Inchi： 1S/C4H9NO2S/c1-4(5,2-8)3(6)7/h8H,2,5H2,1H3,(H,6,7)/t4-/m1/s1
• InChI Key： NZBONMFLYFGTAC-SCSAIBSYSA-N
• SMILES： SC[C@@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 135.03500
• Monoisotopic Mass: 135.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 102.12000
• LogP: 0.41850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives